Cas no 1895514-56-3 (methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate
• CAS No: 1895514-56-3
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 5802755
• PubChem ID: 117305040
• Update Time: 2025-05-23

methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate
• EN300-1806514
• 1895514-56-3

• Inchi： 1S/C10H11FO4/c1-14-9-6(4-3-5-7(9)11)8(12)10(13)15-2/h3-5,8,12H,1-2H3
• InChI Key： YNCBVNPCNBRSSV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C(C(=O)OC)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate

Methyl 2-(3-Fluoro-2-Methoxyphenyl)-2-Hydroxyacetate: A Comprehensive Overview

Methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate, with the CAS number 1895514-56-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate structure is characterized by a phenyl ring substituted with fluoro and methoxy groups, which contribute to its electronic and steric properties, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution and condensation reactions has made it a valuable intermediate in the construction of complex organic frameworks. For instance, researchers have utilized this compound to synthesize novel anti-inflammatory agents, leveraging its hydroxyl group for further functionalization.

The synthesis of methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate typically involves multi-step processes, including Friedel-Crafts acylation and subsequent hydrolysis or methylation steps. The introduction of the fluoro and methoxy substituents on the phenyl ring is crucial for tuning the electronic environment, which in turn influences the reactivity of the compound in subsequent transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of physical properties, methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate exhibits a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-Vis spectrum shows absorption bands in the range of 270-300 nm, indicative of its aromatic character and conjugation effects.

The application of methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate extends beyond pharmaceuticals into materials science, where it serves as a precursor for high-performance polymers. For example, researchers have explored its use in synthesizing polyurethanes with enhanced thermal stability and mechanical properties. The hydroxyl group plays a critical role in polymerization reactions, enabling cross-linking and network formation.

From an environmental perspective, understanding the degradation pathways of methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate is essential for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of the ester bond, leading to the formation of biodegradable byproducts. This information is crucial for industries aiming to develop sustainable chemical processes.

In conclusion, methyl 2-(3-fluoro-2-methoxyphenyl)-2-hydroxyacetate (CAS No. 1895514-56-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing drug discovery and materials innovation is expected to grow significantly.